Cas no 898464-36-3 ((2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• CAS No: 898464-36-3
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 5485988
• Update Time: 2025-05-20

(2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• VDZZWMFREJZGGJ-BPYFUBPNSA-N
• (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide

• Inchi： 1S/C19H17FN2OS/c1-2-13-22-18-15(20)9-6-10-16(18)24-19(22)21-17(23)12-11-14-7-4-3-5-8-14/h3-12H,2,13H2,1H3/b12-11+,21-19+
• InChI Key： VDZZWMFREJZGGJ-XPZWEZJCSA-N
• SMILES： C(/N=C1\N(CCC)C2=C(F)C=CC=C2S\1)(=O)/C=C/C1=CC=CC=C1

Additional information on (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide

Comprehensive Analysis of (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS No. 898464-36-3)

The compound (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS No. 898464-36-3) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique structural features, including a benzothiazole core, a fluoro substituent, and a phenylprop-2-enamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a fluoro group in 898464-36-3 aligns with this trend, making it a subject of interest for pharmaceutical development. Additionally, the benzothiazole ring is a well-known pharmacophore, often associated with antimicrobial, anticancer, and anti-inflammatory properties. This has led to a growing body of research exploring the structure-activity relationship (SAR) of this compound.

From a synthetic chemistry perspective, (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide presents an intriguing challenge. Its Z/E isomerism and the presence of multiple functional groups require precise control over reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize its production. These methods not only improve yield but also reduce environmental impact, addressing the growing concern for green chemistry in the industry.

The compound's potential applications extend beyond pharmaceuticals. Its conjugated system and electron-withdrawing properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic cells. Researchers are investigating its photophysical properties to determine its suitability for these cutting-edge technologies. This dual applicability in both life sciences and materials science underscores its versatility.

One of the most frequently asked questions about 898464-36-3 is its solubility and stability under various conditions. Studies have shown that it exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is crucial for its formulation in drug delivery systems. Its stability in aqueous environments is currently under investigation, with preliminary data suggesting that it degrades slowly under neutral pH conditions.

Another area of interest is the compound's toxicity profile. While it is not classified as a hazardous material, comprehensive in vitro and in vivo studies are necessary to evaluate its safety for therapeutic use. Early-stage research indicates low cytotoxicity in certain cell lines, but further validation is required. This aligns with the broader industry focus on predictive toxicology and ADME (absorption, distribution, metabolism, and excretion) profiling.

In the context of intellectual property, 898464-36-3 has been the subject of several patents, highlighting its commercial potential. Companies are exploring its use in combination therapies and targeted drug delivery systems. The rise of personalized medicine has further fueled interest in such compounds, as they offer the possibility of tailored treatments with fewer side effects.

Looking ahead, the future of (2E)-N-(2Z)-4-fluoro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide lies in interdisciplinary collaboration. Chemists, biologists, and materials scientists must work together to unlock its full potential. With advancements in computational modeling and high-throughput screening, the pace of discovery is expected to accelerate, bringing this compound closer to real-world applications.